Cas no 38763-29-0 (Worenine)

• Product Name: Worenine
• CAS No: 38763-29-0
• MF: C₂₀H₁₆NO₄
• MW: 334.345345497131
• CID: 1057904
• PubChem ID: 20055073
• Update Time: 2025-04-20

Worenine Chemical and Physical Properties

Names and Identifiers

• Worenine
• Worenine chloride
• 13-Methyl-y-coptisine
• 5,6-Dihyd<wbr>
• 5,6-Dihydro-14-methyl-bis[1,3]benzodioxolo[5,6-a:5',6'-g]quinolizinium
• Worenin
• STF4A6F4EH
• Worenine ion
• Worenine cation
• Worenine [MI]
• C17083
• Q27151413
• HY-N1935
• CS-0018247
• SCHEMBL2584351
• 5,6-Dihydro-14-methylbis(1,3)benzodioxolo(5,6-a:5,6-g)quinolizinium
• 24-methyl-5,7,18,20-tetraoxa-13-azoniahexacyclo[11.11.0.02,10.04,8.015,23.017,21]tetracosa-1(24),2,4(8),9,13,15,17(21),22-octaene
• 38763-29-0
• AKOS030573603
• CHEBI:80913
• AC-34325
• Bis(1,3)benzodioxolo(5,6-a:5',6'-g)quinolizinium, 5,6-dihydro-14-methyl-
• UNII-STF4A6F4EH
• DA-59150

• Inchi： 1S/C20H16NO4/c1-11-14-6-18-17(23-10-24-18)5-13(14)8-21-3-2-12-4-16-19(25-9-22-16)7-15(12)20(11)21/h4-8H,2-3,9-10H2,1H3/q+1
• InChI Key： LCXREBMNASQAOC-UHFFFAOYSA-N
• SMILES： O1COC2C1=CC1=C(C=2)CC[N+]2C=C3C=C4C(=CC3=C(C)C=21)OCO4

Computed Properties

• Exact Mass: 334.10793299 g/mol
• Monoisotopic Mass: 334.10793299 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 334.3
• XLogP3: 3.9
• Topological Polar Surface Area: 40.8

Experimental Properties

• Color/Form: Cryst.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
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